3-(Oxetan-3-ylamino)-2-phenylpropanoic acid
Overview
Description
- The oxetane ring is a four-membered saturated heterocycle with an oxygen atom, while the amino acid portion contributes to its biological relevance.
- This compound has attracted interest due to its potential applications in various fields.
3-(Oxetan-3-ylamino)-2-phenylpropanoic acid: is a heterocyclic amino acid derivative containing both an oxetane ring and an amino acid functionality.
Preparation Methods
- The synthetic route for this compound involves several steps:
- Start with (N-Boc-azetidin-3-ylidene)acetate , which can be obtained from (N-Boc)azetidin-3-one through a DBU-catalyzed Horner–Wadsworth–Emmons reaction.
- Perform an aza-Michael addition with NH-heterocycles to yield the target functionalized 3-substituted 3-(acetoxymethyl)azetidines .
- Similarly, obtain methyl 2-(oxetan-3-ylidene)acetate and react it with various (N-Boc-cycloaminyl)amines to yield the target 3-substituted 3-(acetoxymethyl)oxetane compounds .
- Diversification of novel heterocyclic amino acid derivatives can be achieved through the Suzuki–Miyaura cross-coupling from corresponding brominated pyrazole–azetidine hybrids with boronic acids .
Chemical Reactions Analysis
- Common reagents include NH-heterocycles, boronic acids, and appropriate catalysts.
- Major products are the functionalized azetidine and oxetane derivatives.
3-(Oxetan-3-ylamino)-2-phenylpropanoic acid: can undergo various reactions, including:
Scientific Research Applications
Chemistry: As a building block for novel heterocyclic compounds.
Biology: Investigating its biological activities and potential as a pharmacophore.
Medicine: Exploring its therapeutic applications.
Industry: Utilization in drug discovery and materials science.
Mechanism of Action
- The exact mechanism remains an active area of research.
- Potential molecular targets and pathways need further investigation.
Comparison with Similar Compounds
- While I don’t have specific information on similar compounds, further research could highlight its uniqueness and comparative features.
Properties
Molecular Formula |
C12H15NO3 |
|---|---|
Molecular Weight |
221.25 g/mol |
IUPAC Name |
3-(oxetan-3-ylamino)-2-phenylpropanoic acid |
InChI |
InChI=1S/C12H15NO3/c14-12(15)11(6-13-10-7-16-8-10)9-4-2-1-3-5-9/h1-5,10-11,13H,6-8H2,(H,14,15) |
InChI Key |
WUQCFZQVAFKUNQ-UHFFFAOYSA-N |
Canonical SMILES |
C1C(CO1)NCC(C2=CC=CC=C2)C(=O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6,7,8,9-Tetrahydro-2H-imidazo[1,2-a]azepin-3(5H)-one](/img/structure/B12957821.png)
![5H,6H,7H,8H,9H-imidazo[1,2-a]azepin-3-amine hydrochloride](/img/structure/B12957824.png)
![6-Chloro-2-phenyl-2H-pyrazolo[3,4-d]pyrimidine](/img/structure/B12957825.png)
![N-[1-(2-diphenylphosphanylphenyl)ethyl]-12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine](/img/structure/B12957870.png)
